Cas no 69921-21-7 (1-methyl-3-phenyl-1-prop-2-ynylurea)

• Product Name: 1-methyl-3-phenyl-1-prop-2-ynylurea
• CAS No: 69921-21-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 974413
• PubChem ID: 304358
• Update Time: 2025-04-19

1-methyl-3-phenyl-1-prop-2-ynylurea Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-phenyl-1-prop-2-ynylurea
• 1-methyl-3-phenyl-1-(prop-2-ynyl)urea
• AC1L74T2
• NSC196164
• 69921-21-7
• NSC-196164
• N-Methyl-N'-phenyl-N-prop-2-yn-1-ylurea
• DTXSID40307883

• Inchi： 1S/C11H12N2O/c1-3-9-13(2)11(14)12-10-7-5-4-6-8-10/h1,4-8H,9H2,2H3,(H,12,14)
• InChI Key： DKQSHNPCLHEFSL-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)N(C)CC#C

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.154
• Boiling Point: 364.2°C at 760 mmHg
• Flash Point: 174°C
• Refractive Index: 1.602
• PSA: 32.34
• LogP: 1.85650